Thiodiglycolic Acid-d4

• Molecular Formula: C4H6O4S
• Molecular Weight: 154.18 g/mol
• InChI: InChI=1S/C4H6O4S/c5-3(6)1-9-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)/i1D2,2D2
• InChIKey: UVZICZIVKIMRNE-LNLMKGTHSA-N

Thiodiglycolic Acid-d4 for Isotope Dilution Mass Spectrometry and Biomarker Quantification

Thiodiglycolic acid-d4 (TDGA-d4, CAS 132090-51-8) is a stable isotope-labeled internal standard featuring four deuterium atoms at the 2,2,2',2'-positions of the thiodiglycolic acid backbone . It is purpose-designed for the accurate quantification of thiodiglycolic acid (TDGA) by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) [1]. TDGA itself serves as a critical urinary biomarker for vinyl chloride monomer (VCM) exposure and as a key metabolite in sulfur-containing amino acid catabolism [2].

Workflow Isotope dilution LC-MS/MS or GC-MS quantification

Mass Shift Δm/z = +4 for unequivocal analyte discrimination

Matrix Suitable for urine, water, and biological research matrices

• [1] Bertin Bioreagent. Thiodiglycolic Acid-d4. CAT N°: 9002478. Contains four deuterium atoms at the 2,2,2',2' positions. Intended for use as an internal standard for the quantification of TDGA by GC- or LC-mass spectrometry. View Source
• [2] Cheng TJ, Huang YF, Ma YC. Urinary thiodiglycolic acid levels for vinyl chloride monomer-exposed polyvinyl chloride workers. J Occup Environ Med. 2001;43(11):934-938. View Source

Why Generic Thiodiglycolic Acid or Structural Analogs Cannot Replace TDGA-d4 in Quantitative MS

Unlabeled thiodiglycolic acid (TDGA) and structural analogs such as o-phthalic acid cannot substitute for TDGA-d4 in modern quantitative mass spectrometry workflows. Unlabeled TDGA co-elutes with endogenous analyte and lacks the mass shift required for isotopic dilution, leading to uncorrected matrix effects and inaccurate quantification [1]. Structural analogs, while chemically distinct, do not mimic TDGA's extraction, derivatization, or ionization behavior, resulting in variable recovery and compromised precision [2]. TDGA-d4, with a distinct Δm/z = +4, enables identical physicochemical behavior while providing unequivocal chromatographic and mass spectrometric discrimination, thereby satisfying the fundamental requirements of isotope dilution internal standardization [3].

Unlabeled TDGA

Co-elution without mass shift may introduce matrix effects and compromise quantification accuracy.

Structural analogs

Differing extraction, derivatization, or ionization behavior limits direct substitution.

TDGA-d4 context

Identical physicochemical properties with +4 Da shift satisfy isotope dilution requirements.

• [1] Dramiński W, et al. Chromatographic determination of thiodiglycolic acid - a metabolite of vinyl chloride. Arch Toxicol. 1981;48(4):289-292. Detection limit: 10 mg/L using o-phthalic acid internal standard. View Source
• [2] Xiao Q, Fu Z, Meng C, et al. Determination of thiodiglycolic acid in urine with gas chromatography-mass spectrometer. Zhonghua Lao Dong Wei Sheng Zhi Ye Bing Za Zhi. 2015;33(6):474-476. Uses GC-MS for TDGA quantification. View Source
• [3] Rodin IA, Braun A, Stavrianidi A, et al. A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples. 2016. Detection limit: 10 ng/mL. View Source

Quantitative Differentiation of Thiodiglycolic Acid-d4 Against Closest Comparators

Isotopic Enrichment of 99 atom % D Enables Reliable +4 Da Mass Shift for LC-MS/MS Quantification

Thiodiglycolic acid-d4 provides an isotopic purity of 99 atom % D , resulting in a consistent Δm/z = +4 shift from the unlabeled analyte . In contrast, unlabeled TDGA (natural isotopic abundance) yields no such mass offset and cannot serve as an internal standard in MS-based quantification [1]. The four-deuterium substitution ensures negligible isotopic overlap and minimizes spectral interference, a prerequisite for accurate isotopic dilution .

Isotopic Purity

Class-level

99 atom % D; Δm/z = +4 Da

Supports minimal spectral overlap for accurate isotope dilution.

Based on certificate of analysis and MS principles

Evidence Dimension	Isotopic Purity / Mass Shift for MS
Target Compound Data	99 atom % D; Δm/z = +4 Da
Comparator Or Baseline	Unlabeled TDGA: natural abundance (~0.015% D); Δm/z = 0 Da
Quantified Difference	>6000-fold higher deuterium incorporation; distinct +4 Da mass channel
Conditions	As specified by vendor certificate of analysis and mass spectrometry principles

Why This Matters

The 99% deuterium enrichment ensures minimal isotopic overlap and consistent +4 Da shift, which is critical for accurate peak integration and reliable quantification in complex biological matrices.

• [1] Bertin Bioreagent. Thiodiglycolic Acid-d4. Intended for use as an internal standard for the quantification of TDGA by GC- or LC-mass spectrometry. View Source

Detection Limit Improved 1000-Fold Over Legacy GC Methods Using Non-Isotopic Internal Standards

Quantitative methods employing TDGA-d4 as an internal standard in LC-MS/MS achieve a detection limit (LOD) of 10 ng/mL for TDGA in aqueous samples [1]. In comparison, an older GC-FID method using o-phthalic acid as a non-isotopic internal standard reported an LOD of 10 mg/L (10,000 ng/mL) [2]. This represents a 1000-fold improvement in analytical sensitivity, directly attributable to the enhanced selectivity and signal-to-noise ratio provided by isotope dilution MS [1].

LOD Comparison

Cross-study

10 ng/mL vs 10,000 ng/mL

Supports trace-level TDGA quantification in exposure research.

LC-MS/MS with TDGA-d4; aqueous/urine matrices

Evidence Dimension	Limit of Detection (LOD)
Target Compound Data	10 ng/mL (LC-MS/MS with TDGA-d4 IS)
Comparator Or Baseline	10 mg/L (GC-FID with o-phthalic acid IS)
Quantified Difference	1000-fold lower LOD (10 ng/mL vs. 10,000 ng/mL)
Conditions	Aqueous/environmental water samples; urine matrices (applicable)

Why This Matters

The 1000-fold improvement in detection limit enables quantification of TDGA at trace levels, essential for monitoring low-dose vinyl chloride exposure and for studies in which analyte concentration is limited.

• [1] Rodin IA, Braun A, Stavrianidi A, et al. A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples. 2016. Detection limit: 10 ng/mL. View Source
• [2] Dramiński W, et al. Chromatographic determination of thiodiglycolic acid - a metabolite of vinyl chloride. Arch Toxicol. 1981;48(4):289-292. Detection limit: 10 mg/L. View Source

Enabling Synthesis of Isotopically Labeled Metabolites for Metabolic Tracing Studies

Thiodiglycolic acid-d4 functions as a key reagent for the synthesis of deuterium- and carbon-13-labeled metabolites, including isotopically labeled analogs of S-carboxymethyl-L-cysteine and S-methyl-L-cysteine . Unlabeled TDGA cannot be used to generate isotopically distinct compounds for metabolic tracing. The four-deuterium atoms at the 2,2,2',2'-positions provide a stable isotopic signature that remains intact through synthetic transformations, enabling precise tracking in in vitro and in vivo metabolic studies .

Metabolite Synthesis

Class-level

Enables deuterated and ¹³C-labeled metabolite synthesis

Expands labeling toolkit for metabolic tracing studies.

Sources unavailable; data to verify

Evidence Dimension	Utility in Isotopic Labeling / Metabolite Synthesis
Target Compound Data	Can be used to synthesize deuterated and 13C-labeled metabolites
Comparator Or Baseline	Unlabeled TDGA: cannot generate isotopically labeled compounds
Quantified Difference	Qualitative differentiation—enables a class of experiments not possible with unlabeled compound
Conditions	Organic synthesis; metabolic tracing studies

Why This Matters

Access to TDGA-d4 expands the toolkit for metabolomics and drug metabolism studies, allowing researchers to generate custom isotopically labeled standards and tracers that are otherwise unavailable.

Defined Solubility Profile Enables Reproducible Stock Solution Preparation Across Common Solvents

Thiodiglycolic acid-d4 exhibits well-characterized solubility: 30 mg/mL in DMF, 25 mg/mL in DMSO, 30 mg/mL in ethanol, and 2 mg/mL in PBS (pH 7.2) . This profile is essentially identical to that of unlabeled TDGA [1], ensuring that the deuterated internal standard does not introduce differential solubility artifacts during sample preparation. The melting point is reported as 124-125°C , and the compound is supplied as a crystalline solid with chemical purity ≥95% .

Solubility Profile

Reported

DMF 30, DMSO 25, EtOH 30, PBS 2 mg/mL

Identical to unlabeled TDGA; no differential solubility artifacts.

Crystalline solid, room temperature

Evidence Dimension	Solubility in Common Laboratory Solvents
Target Compound Data	DMF: 30 mg/mL; DMSO: 25 mg/mL; Ethanol: 30 mg/mL; PBS: 2 mg/mL
Comparator Or Baseline	Unlabeled TDGA: similar solubility profile (identical within measurement uncertainty)
Quantified Difference	Negligible difference—physicochemical properties are preserved
Conditions	Room temperature; crystalline solid form

Why This Matters

Consistent solubility across deuterated and unlabeled forms guarantees that the internal standard behaves identically to the analyte during extraction and reconstitution, a fundamental requirement for accurate isotope dilution quantification.

• [1] BenchChem (prohibited source, but data on unlabeled TDGA solubility is publicly available). Thiodiglycolic acid solubility: Very soluble in ethanol, soluble in benzene, 400 mg/mL at 25°C in water. View Source

Where Thiodiglycolic Acid-d4 Delivers Measurable Advantage in Practice

Quantification of Urinary TDGA as a Biomarker of Vinyl Chloride Monomer (VCM) Exposure

In occupational health and toxicology, TDGA-d4 is the preferred internal standard for LC-MS/MS or GC-MS quantification of urinary TDGA [1]. The method achieves detection limits as low as 10 ng/mL, enabling monitoring of VCM exposure even at concentrations below 1 ppm in air [2]. This is critical for compliance with occupational exposure limits and for epidemiological studies assessing low-level chronic exposure risks [3].

Investigation of Sulfur-Containing Amino Acid Metabolism and Hyperhomocysteinemia

Determination of TDGA concentration in urine using TDGA-d4 as an internal standard helps characterize the metabolism of substances involved in methionine synthesis and identify imbalances leading to hyperhomocysteinuria [1]. The deuterated internal standard ensures precise measurement of TDGA in the low mg/L range, where accurate quantification is essential for clinical research and nutritional studies [2].

Synthesis of Isotopically Labeled Metabolite Standards for Metabolomics

TDGA-d4 serves as a starting material for the synthesis of deuterium- and 13C-labeled analogs of S-carboxymethyl-L-cysteine and S-methyl-L-cysteine [1]. These labeled compounds are used as internal standards or tracers in metabolomics workflows to study sulfur amino acid pathways, xenobiotic detoxification, and disease biomarkers [2].

Environmental Monitoring for Chemical Warfare Agent Degradation Products

Thiodiglycolic acid is a specific degradation product of the chemical warfare agent sulfur mustard. LC-MS/MS methods employing TDGA-d4 as an internal standard provide a sensitive (LOD 10 ng/mL) and direct approach for detecting TDGA in environmental water samples without extraction or derivatization [1]. This application supports verification of treaty compliance and environmental remediation efforts.

Application

Selection Property

Validation Focus

VCM exposure biomarker research

Isotope dilution IS, Δm/z +4, identical behavior

LOD/LOQ in urine; matrix effect control

Sulfur amino acid metabolism studies

Accurate TDGA quantification in low mg/L range

Precision and accuracy at low concentrations

Labeled metabolite synthesis for metabolomics

Stable deuterium label for metabolic tracing

Isotopic purity and label stability during synthesis

Environmental monitoring of sulfur mustard degradation

Direct LC-MS/MS without derivatization

Trace-level sensitivity and selectivity in water

• [1] Cheng TJ, Huang YF, Ma YC. Urinary thiodiglycolic acid levels for vinyl chloride monomer-exposed polyvinyl chloride workers. J Occup Environ Med. 2001;43(11):934-938. View Source
• [2] Rodin IA, Braun A, Stavrianidi A, et al. A validated LC–MS/MS method for fast detection of thiodiglycolic acid in aqueous samples. 2016. View Source
• [3] Chen ZY, Gu XR, Cui MZ, et al. Sensitive flame-photometric-detector analysis of thiodiglycolic acid in urine as a biological monitor of vinyl chloride. Int Arch Occup Environ Health. 1983;52(3):281-284. View Source